Cas no 2171851-58-2 (2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid)

• Product Name: 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid
• CAS No: 2171851-58-2
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6206714
• PubChem ID: 165570462
• Update Time: 2025-05-23

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid
• EN300-1521998
• 2171851-58-2
• 2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]phenyl}propanoic acid

• Inchi： 1S/C28H28N2O5/c1-17(26(31)30-20-13-11-19(12-14-20)18(2)27(32)33)15-29-28(34)35-16-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-14,17-18,25H,15-16H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： ANXSZFMUQIESBJ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)C(NC1C=CC(=CC=1)C(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid

Comprehensive Overview of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid (CAS No. 2171851-58-2)

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid (CAS No. 2171851-58-2) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for Fmoc-protected amino acid derivatives due to their critical role in drug discovery and biotechnology applications.

The compound’s CAS No. 2171851-58-2 is often associated with high-purity intermediates for peptide coupling reactions. Its molecular design ensures compatibility with automated peptide synthesizers, addressing the growing demand for efficient peptide production in academia and industry. Recent trends in personalized medicine and biologics development have further amplified interest in such building blocks, as they enable the creation of complex therapeutic peptides targeting diseases like diabetes, cancer, and autoimmune disorders.

One of the standout features of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid is its stability under SPPS conditions, which aligns with the industry’s shift toward green chemistry and sustainable synthesis. Laboratories prioritizing low-waste processes often prefer Fmoc-based reagents due to their mild deprotection requirements. This compound’s role in high-throughput screening and combinatorial chemistry also makes it a staple in modern drug discovery pipelines.

In addition to its synthetic utility, CAS No. 2171851-58-2 is frequently cited in studies exploring structure-activity relationships (SAR) of peptide-based drugs. Its incorporation into peptide backbones can enhance bioavailability and metabolic stability—key challenges in peptide therapeutics. As the demand for oral peptide drugs rises, this compound’s derivatives are being investigated for their potential to overcome enzymatic degradation in the gastrointestinal tract.

The compound’s nomenclature may appear complex, but its IUPAC name reflects its precise chemical architecture, which includes a phenylpropanoic acid core and an Fmoc-protected amine moiety. Such detailed naming conventions are essential for regulatory compliance and patent filings, particularly in the pharmaceutical and biotech sectors. Researchers often query "Fmoc-amino acid applications" or "CAS 2171851-58-2 supplier" to source this material for cutting-edge projects.

Looking ahead, advancements in AI-driven drug design and machine learning are expected to further elevate the importance of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidophenyl}propanoic acid. Computational models increasingly rely on high-quality building blocks to predict peptide behavior, and this compound’s well-defined properties make it a reliable candidate. As the scientific community focuses on next-generation therapeutics, its relevance will only grow.

In summary, CAS No. 2171851-58-2 represents a critical tool for researchers navigating the intersection of peptide chemistry, drug development, and sustainable synthesis. Its versatility and alignment with industry trends ensure its continued prominence in both academic and commercial laboratories worldwide.